1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene

• IUPAC Name: 1-butan-2-yl-4-[3-(3-methoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C20H26O3/c1-4-16(2)17-9-11-18(12-10-17)22-13-6-14-23-20-8-5-7-19(15-20)21-3/h5,7-12,15-16H,4,6,13-14H2,1-3H3
• InChI Key: PKZDXJAVEAVWNT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)OCCCOC2=CC=CC(=C2)OC
• Molecular Formula: C20H26O3
• Molecular Weight: 314.4 g/mol

Description

1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene, also known as SR9011, is a synthetic compound that has been developed as a research tool to study the molecular mechanisms of circadian rhythm and metabolism. It is a selective agonist of Rev-erbα, a nuclear receptor that plays a crucial role in regulating the expression of genes involved in metabolism and circadian rhythm.

Mechanism of Action

1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene acts as a selective agonist of Rev-erbα, a nuclear receptor that plays a crucial role in regulating the expression of genes involved in metabolism and circadian rhythm. Rev-erbα is a transcription factor that binds to DNA and regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. By activating Rev-erbα, 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene can modulate the expression of these genes and improve metabolic function.
Biochemical and Physiological Effects:
1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene has been shown to improve metabolic function in animal models by regulating the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. It has also been shown to improve exercise performance and endurance by increasing mitochondrial biogenesis and oxidative metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene is its selectivity for Rev-erbα, which allows for the specific modulation of metabolic and circadian pathways. However, one limitation of 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene is its relatively low potency, which can make it difficult to achieve significant effects at low concentrations.

Future Directions

Future research on 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene could focus on improving its potency and selectivity, as well as exploring its potential therapeutic applications in metabolic disorders and circadian rhythm disorders. Additionally, further studies could investigate the potential side effects and safety profile of 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene in animal models and humans.

Scientific Research Applications

1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene has been used extensively in scientific research to study the molecular mechanisms of circadian rhythm and metabolism. It has been shown to regulate the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. 1-[3-(4-sec-butylphenoxy)propoxy]-3-methoxybenzene has also been shown to improve exercise performance and endurance in animal models.